Cas no 50276-98-7 (Erythrocentaurin)

• Product Name: Erythrocentaurin
• CAS No: 50276-98-7
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 1080797
• PubChem ID: 191120
• Update Time: 2025-04-20

Erythrocentaurin Chemical and Physical Properties

Names and Identifiers

• Erythrocentaurin
• 1-oxo-3,4-dihydroisochromene-5-carbaldehyde
• 1H-2-Benzopyran-5-carboxaldehyde,3,4-dihydro-1-oxo
• 1-Oxo-isochroman-5-carbaldehyd
• 1-oxo-isochroman-5-carbaldehyde
• 5-Formyl-3,4-dihydroisocoumarin
• Erythrocentaurin,3-Formyl-homophthalsaeure-anhydrid
• [ "" ]
• Erythrocentaurine
• TUADBWMDDLWUME-UHFFFAOYSA-N
• 1-Oxoisochroman-5-carbaldehyde
• Q27254390
• 5-formyl-2,3-dihydroisocoumarin
• ISOCOUMARIN, 5-FORMYL-3,4-DIHYDRO-
• AKOS032949101
• ERYTHROCENTAURIN [MI]
• 1-oxo-3,4-dihydro-1H-2-benzopyran-5-carbaldehyde
• 295RS6D94V
• HY-N3861
• 1H-2-Benzopyran-5-carboxaldehyde, 3,4-dihydro-1-oxo-
• SCHEMBL1649253
• 50276-98-7
• 3,4-Dihydro-1-oxo-1H-2-benzopyran-5-carboxaldehyde
• 5-Formyl-3,4-dihydroisocoumarin; 1-Oxo-3,4-dihydroisochromene-5-carbaldehyde
• CS-0024353
• DTXSID30198282
• UNII-295RS6D94V
• CHEMBL3397161
• 1-Oxo-3,4-dihydro-1H-isochromene-5-carbaldehyde #
• 3,4-Dihydro-1-oxo-1H-2-benzopyran-5-carbaldehyde
• DB-261919
• C22679

• Inchi： 1S/C10H8O3/c11-6-7-2-1-3-9-8(7)4-5-13-10(9)12/h1-3,6H,4-5H2
• InChI Key： TUADBWMDDLWUME-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=O)C=2CC1)=O

Computed Properties

• Exact Mass: 176.04700
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.300±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 143-146 ºC
• Boiling Point: 418.1±45.0 °C at 760 mmHg
• Flash Point: 192.8±28.8 °C
• Solubility: Very slightly soluble (0.49 g/l) (25 º C),
• PSA: 43.37000
• LogP: 1.21200
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Erythrocentaurin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：(BD298257)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans